Cas no 51621-02-4 (2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI))

2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI) structure
51621-02-4 structure
Product name:2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI)
CAS No:51621-02-4
MF:C8H18O4S4
MW:152.23512
CID:382013
PubChem ID:439407

2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,1'-dithiobis[4-mercapto-, [1(2'R*,3'R*),2R*,3R*]-
    • SCHEMBL1628862
    • 3OED5PX4AN
    • YPGMOWHXEQDBBV-IMJSIDKUSA-
    • D82089
    • 1,2-Dithiane-4,5-diol, trans-
    • (4R,5R)-dithiane-4,5-diol
    • AKOS022180307
    • C01119
    • InChI=1/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m0/s1
    • Threo-O-dithiane-4,5-diol
    • 2izx
    • NSC 667089
    • DB01822
    • NSC-667089
    • CHEBI:42147
    • D-4,5-Dihydroxy-1,2-dithiane
    • YPGMOWHXEQDBBV-IMJSIDKUSA-N
    • Q27096280
    • 1,2-Dithiane-4,5-diol, (4R,5R)-rel-
    • o-DITHIANE, 4,5-DIHYDROXY-, D-
    • DTD
    • 16096-98-3
    • (4R,5R)-1,2-dithiane-4,5-diol
    • (+)-TRANS-1,2-DITHIANE-4,5-DIOL
    • 1qtn
    • 14193-38-5
    • trans-1,2-Dithiane-4,5-diol
    • TRANS-4,5-DIHYDROXY-1,2-DITHIANE(R,R)
    • NS00127000
    • 51621-02-4
    • DTXSID301307973
    • AS-62481
    • trans-O-Dithiane-4,5-diol
    • trans-4,5-Dihydroxy-1,2-dithiane
    • DITHIANE DIOL
    • UNII-3OED5PX4AN
    • 2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI)
    • Inchi: InChI=1S/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m0/s1
    • InChI Key: YPGMOWHXEQDBBV-IMJSIDKUSA-N
    • SMILES: C1C(C(CSS1)O)O

Computed Properties

  • Exact Mass: 151.99664
  • Monoisotopic Mass: 151.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.1A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.531
  • Boiling Point: 284.9°Cat760mmHg
  • Flash Point: 139°C
  • Refractive Index: 1.689
  • PSA: 40.46
  • LogP: 0.10320

2,3-Butanediol,1,1'-dithiobis[4-mercapto-, (2R,2'R,3R,3'R)- (9CI) Related Literature

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